1-Pyrrolidin-1-yl-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone

• IUPAC Name: 1-pyrrolidin-1-yl-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C15H15N5OS2/c21-14(19-7-1-2-8-19)10-23-15-17-16-13-6-5-11(18-20(13)15)12-4-3-9-22-12/h3-6,9H,1-2,7-8,10H2
• InChI Key: DGMCKTNVWMHVQG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CS4
• Molecular Formula: C15H15N5OS2
• Molecular Weight: 345.4 g/mol
• CAS No.: 894050-33-0

Description

1-Pyrrolidin-1-yl-2-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone is a useful research compound. Its molecular formula is C15H15N5OS2 and its molecular weight is 345.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Routes and Heterocyclic Chemistry

Heterocyclic compounds, including those with thiophene, triazole, and pyridazine rings, are crucial intermediates in the synthesis of a wide range of systems with biological and medicinal relevance. The development of new synthetic routes for creating these heterocycles is a significant area of research, aiming to explore their potential in various applications, including medicinal chemistry. The utility of related ethanones and their derivatives in creating these systems highlights the importance of such compounds in the synthesis of biologically active molecules (Salem et al., 2021).

Molecular Docking and Screening

The exploration of novel heterocyclic compounds, including pyridine and fused pyridine derivatives, through molecular docking and in vitro screening is a testament to their potential in drug discovery. Such studies aim to identify compounds with promising biological activities by examining their interactions with target proteins. This approach is crucial for advancing the development of new therapeutic agents (Flefel et al., 2018).

Antiviral and Cardiovascular Applications

Some heterocyclic compounds, particularly those incorporating triazole and pyridine units, have been investigated for their antiviral and cardiovascular properties. The synthesis and evaluation of these compounds for coronary vasodilating and antihypertensive activities demonstrate their potential as therapeutic agents in cardiovascular diseases (Sato et al., 1980).